Cas no 72163-24-7 ( )

• Product Name: &nbsp
• CAS No: 72163-24-7
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 976949
• PubChem ID: 5359009
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-2-(7a-methyl-2-oxo-4,5,6,7-tetrahydro-3aH-1-benzofuran-3-ylidene)acetate
• DTXSID00418545
• NSC-294088
• NSC294088
• 72163-24-7
•  

• Inchi： 1S/C12H16O4/c1-12-6-4-3-5-9(12)8(11(14)16-12)7-10(13)15-2/h7,9H,3-6H2,1-2H3/b8-7-
• InChI Key： OLQQKEWSROOQRK-FPLPWBNLSA-N
• SMILES： O1C(/C(=C\C(=O)OC)/C2CCCCC12C)=O

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6